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Compound of Interest

Compound Name: Geranyl butyrate

Cat. No.: B1671448 Get Quote

Essential Safety and Handling Guide for Geranyl
Butyrate
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Geranyl butyrate (CAS No: 106-29-6). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Quantitative Data Summary
The physical, chemical, and toxicological properties of Geranyl butyrate are summarized in

the table below for easy reference.
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Property Value Reference

Molecular Formula C₁₄H₂₄O₂ [1][2]

Molecular Weight 224.34 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3]

Density 0.896 g/mL at 25 °C [4]

Boiling Point 151-153 °C at 18 mmHg [4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Acute Oral Toxicity (Rat) LD50: > 5000 mg/kg [5]

Acute Dermal Toxicity (Rabbit) LD50: > 5000 mg/kg [5]

Operational and Disposal Plans
A systematic approach to handling Geranyl butyrate is crucial for laboratory safety. The

following sections provide step-by-step protocols from preparation to disposal.

Personal Protective Equipment (PPE) and Engineering
Controls
Before handling Geranyl butyrate, ensure the following personal protective equipment is worn

and engineering controls are in place.

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or

NIOSH-approved standards.[1][2][6]

Hand Protection: Use chemically resistant gloves, such as Nitrile rubber (0.2mm thickness).

[1] Always inspect gloves before use and use a proper glove removal technique to avoid skin

contact.[2]

Body Protection: A standard laboratory coat is recommended.[7] For larger quantities or

where splashing is possible, impervious clothing should be worn.[2]
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Respiratory Protection: Work in a well-ventilated area.[1][2] Good general ventilation is

typically sufficient.[7] If ventilation is inadequate or vapors/mists are generated, use a

NIOSH-approved air-purifying respirator with appropriate cartridges.[2][7]

Engineering Controls: A fume hood should be used for procedures that may generate

significant vapors or aerosols. An eyewash station and safety shower must be readily

accessible.

Step-by-Step Handling Protocol
Preparation: Ensure all required PPE is worn correctly. Clear the workspace of any

unnecessary items. Confirm the location and operational status of the nearest safety shower

and eyewash station.

Dispensing: Avoid all direct contact with the product.[7] When transferring, do so in a well-

ventilated area or fume hood. Keep the container closed when not in use.[1][7]

Procedure: Handle the substance in accordance with good industrial hygiene and safety

practices.[2][6] Avoid contact with skin and eyes and avoid inhaling any vapor or mist.[2]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[6][7] Decontaminate all work surfaces.

Storage Requirements
Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed and sealed upright to prevent leakage.[1][2]

Store in the original packaging, protected from light and air.[7]

Keep away from any potential sources of heat or ignition.[1][7]

Spill Management Protocol
In the event of a spill, follow these steps immediately:
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Evacuate and Secure: Alert personnel in the immediate area. Evacuate non-essential

personnel.[1][2] Remove all sources of ignition.[1][5]

Assess and Equip: Don the appropriate PPE, including respiratory protection if necessary.[1]

[2]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

[7] For liquid spills, use an inert absorbent material such as sand, diatomaceous earth, or

universal binders.[1][2][8]

Cleanup: Carefully scoop or soak up the absorbed material.[2] Place the waste into a

suitable, closed, and labeled container for hazardous waste disposal.[2]

Decontamination: Clean the spill area thoroughly. Once the bulk of the spill is removed, the

area may need to be decontaminated.

Disposal: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste through a licensed disposal company.[2]

First Aid Procedures
Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[1][7] If breathing is difficult or symptoms persist, seek medical

attention.[2] If the person is not breathing, provide artificial respiration.[2]

Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected skin with

plenty of soap and water.[2][7] If skin irritation occurs, seek medical advice.[1]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes.[2][7] Remove contact lenses if present and easy to do so. Continue rinsing.[1][7]

Seek immediate medical attention from an ophthalmologist.[7]

Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water.[1][2] Never give

anything by mouth to an unconscious person.[1][2] Call a poison control center or doctor

immediately for treatment advice.[7]

Disposal Plan
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Chemical waste must be managed to ensure safety and environmental protection.

Product Waste: Do not dispose of Geranyl butyrate with household refuse or allow it to

enter sewer systems.[7] Unused product and non-recyclable solutions should be offered to a

licensed professional waste disposal company.[2]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[2] Ensure

containers are completely empty before disposal according to official regulations.[9]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Geranyl butyrate,

from initial preparation to final waste disposal.
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1. Preparation Phase

2. Handling Phase

3. Storage

5. Disposal Phase

4. Emergency Procedures
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Caption: Safe Handling Workflow for Geranyl Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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